Journal Name:Food Chemistry: X
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Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-21 , DOI: 10.1002/batt.202300257
The Cover Feature shows the Li-rich layered oxide, as promising cathode materials for powering electric vehicle (EVs) applications due to their high energy density. Post-annealing strategy is developed to pre-introduce oxygen vacancies (OVs) into Li1.2Mn0.457Ni0.229Co0.114O2 cathode to modify the local Mn coordination environments, enhance structural stability, and suppress oxygen release. The presence of oxygen vacancies through thermal expansion diminishes the phase transitions in cathode materials during the heating process. More information can be found in the Research Article by H. Gao, G. Wang and co-workers.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-23 , DOI: 10.1002/batt.202300152
A comprehensive understanding of the definition. This concept critically reviews existing State of Energy definitions and contributes to a comprehensive understanding of energy concepts while proposing physically meaningful definitions.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1002/batt.202300284
A hybrid cathode concept that targets combining the specific advantages of Li-ion batteries and dual-ion batteries is proposed. LiNi0.5Mn1.5O4 (LNMO), (de)inserting Li+, and graphite, capable to (de)intercalate PF6 present in the electrolyte, are combined in one cathode, aiming for synergy effects due to the presence of two electrochemically active species to overcome rate limitations caused by electrolyte depletion. Hybrid cathodes of different compositions and designs are prepared and investigated regarding their properties and the storage mechanism using electrochemical analyses combined with operando XRD and extensive materials characterization, including scanning electron microscopy and energy-dispersive X-ray spectroscopy. Finally, hybrid cathodes with higher areal capacity are prepared and investigated regarding rate performance. Model-based analysis of the results reveals design criteria and material properties required to achieve synergistic effects between the components in hybrid cathodes. These insights lay the foundation for a new type of battery with advantageous properties in terms of cost, environmental friendliness, and electrochemical performance.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-22 , DOI: 10.1002/batt.202300089
Biphasic material: A bi-phasic sodium layered oxide material, O3/P2-Na0.75Mn0.35Fe0.35Ti0.1Al0.1Cu0.1O2, is described which delivers energy densities up to 420 Wh kg−1, discharge potential of 2.94 V in full cells, and excellent capacity retention. This demonstrates the potential for bi-phasic materials to enable a high energy density Na-ion battery utilising only Earth abundant and widely available elements.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1002/batt.202300126
The degradation process: The effects of electrochemical ageing of Si−C based electrodes were interrogated by determining the coulombic efficiency and electrochemical impedance spectroscopy after cycling. The macroscopic analysis generated inconclusive interpretations for the cycled samples. Local electrochemical measurements by scanning electrochemical microscopy (SECM) were employed as a complementary technique to evaluate the protecting properties of the solid electrolyte interphase (SEI). SECM maps revealed the formation of a protective SEI after few cycles with increasing inhomogeneities with the number of cycles.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-09 , DOI: 10.1002/batt.202300238
V2O5 for metal-ion batteries: The structure evolution of α-V2O5 and V2O5 ⋅ nH2O as electrode materials for various metal ions batteries, including lithium-, sodium-, potassium-, magnesium-, zinc-, calcium-, and aluminum-ion batteries, are comprehensively and comparatively summarized and discussed. The future research aspect of V2O5 as electrode material for metal-ion batteries is proposed.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-20 , DOI: 10.1002/batt.202300132
Flexible cathode: In this work, molybdenum-doped α-MnO2 was grown on carbon cloth to prepare CC@MMO flexible cathodes. The pillaring effect of Mo stabilized the lattice structure of MnO2 and reduced the migration energy barrier of zinc ions. Ultimately, the CC@MMO electrode exhibited fast electrochemical reaction kinetics as well as excellent flexibility and stability.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-24 , DOI: 10.1002/batt.202300136
In Li-S batteries, sulfur switches between cyclic and linear structure. The charge on the sulfur varies between a neutral and a negative charge-bearing state. They are soluble. The kinetics of the sulfur redox reaction is sluggish. Therefore, a material that can suppress sulfur/polysulfide dissolution and electrocatalyze sulfur redox reaction is needed. We hypothesize that the polysulfide dissolution can be suppressed by polyvalent electrostatic attraction. Polysulfide is a negative charge-bearing molecule, hence the host must comprise multiple positive charges. Nickel cations with other heteroatoms have been explored as a host in Li-S batteries. To circumvent the additional interaction imparted by heteroatoms, metal salts must be used. Metal salts can either exhibit monovalent or divalent attraction with polysulfides. Polyvalent interaction is essential. Towards this objective, we have designed and synthesized a material that comprises multiple divalent cations that is also devoid of heteroatoms. The Li-S batteries fabricated using the metal cation immobilized graphene showed a maximum specific capacity of 1022 mAh/g at 0.1 C rate. Among the metal cations, nickel cations showed better performance than cobalt cations. Thus, we demonstrate that metal cations immobilized on Graphene can efficiently electrocatalyze the sluggish sulfur redox reaction and suppress the polysulfide dissolution.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-02 , DOI: 10.1002/batt.202300175
Cathode: A porous carbon matrix of N,P-co-doped 2D nanosheets is designed and achieved by a gas-steamed process. The well-designed hierarchical porosity provided a large specific surface area and effective channels for fast electrolyte transport. The introduced N,P-dopants favor the chemical adsorption of electrolyte ions, leading to an improved performance of supercapacitor and zinc-ion capacitors.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-25 , DOI: 10.1002/batt.202300187
Electrolyte formation onsite: We focused on MgCl2, which reversibly self-generates a solid electrolyte during the lithiation process, as an anode material that can operate without a solid electrolyte incorporated into the electrode mixture. X-ray diffraction and X-ray absorption spectroscopy analyses showed that lithiation produced Mg and LiCl, which were recovered to MgCl2 by subsequent delithiation.
Supplementary Information
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